Cas no 561314-52-1 (1,3,8-Triazaspiro[4.5]decan-2-one)

• Product Name: 1,3,8-Triazaspiro[4.5]decan-2-one
• CAS No: 561314-52-1
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• MDL: MFCD17169839
• CID: 1032469
• PubChem ID: 379975
• Update Time: 2025-10-31

1,3,8-Triazaspiro[4.5]decan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,3,8-Triazaspiro[4.5]decan-2-one
• 1,3,8-triaza-spiro[4.5]decan-2-one
• DB-072100
• DTXSID60327543
• 2,4,8-triazaspiro[4.5]decan-3-one
• SCHEMBL340232
• MFCD17169839
• A870012
• NSC665282
• AMY32579
• NCI60_022496
• CS-16948
• SY321645
• AKOS016011564
• CS-D0364
• CHEMBL1997292
• NSC-665282
• EN300-261929
• SB37675
• 561314-52-1

• MDL： MFCD17169839
• Inchi： 1S/C7H13N3O/c11-6-9-5-7(10-6)1-3-8-4-2-7/h8H,1-5H2,(H2,9,10,11)
• InChI Key： XLZONOPLKJMTSW-UHFFFAOYSA-N
• SMILES： O=C1NCC2(CCNCC2)N1

Computed Properties

• Exact Mass: 155.105862047g/mol
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 418.3±45.0°C at 760 mmHg
• Solubility: Slightly soluble (29 g/l) (25 º C),

1,3,8-Triazaspiro[4.5]decan-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 1,3,8-Triazaspiro[4.5]decan-2-one

Introduction to 1,3,8-Triazaspiro[4.5]decan-2-one (CAS No. 561314-52-1)

1,3,8-Triazaspiro[4.5]decan-2-one, with the CAS number 561314-52-1, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their unique structural features and potential biological activities. The spirocyclic framework of 1,3,8-Triazaspiro[4.5]decan-2-one makes it an attractive candidate for the development of novel therapeutic agents.

The chemical structure of 1,3,8-Triazaspiro[4.5]decan-2-one consists of a spirocyclic core with three nitrogen atoms and a ketone group. This arrangement provides a rigid and conformationally restricted scaffold that can interact with various biological targets in a highly specific manner. The presence of multiple nitrogen atoms also allows for the formation of hydrogen bonds, which can enhance the compound's binding affinity to target proteins.

Recent studies have highlighted the potential of 1,3,8-Triazaspiro[4.5]decan-2-one in various therapeutic areas. One notable application is in the field of neurodegenerative diseases. Research has shown that this compound can modulate the activity of specific enzymes and receptors involved in neurodegeneration, such as protein kinases and G protein-coupled receptors (GPCRs). For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1,3,8-Triazaspiro[4.5]decan-2-one exhibits potent inhibitory activity against cyclin-dependent kinase 5 (CDK5), a key enzyme implicated in Alzheimer's disease.

In addition to its neuroprotective properties, 1,3,8-Triazaspiro[4.5]decan-2-one has shown promise in cancer research. Several studies have reported that this compound can induce apoptosis in cancer cells by targeting multiple signaling pathways. A recent investigation published in Cancer Research found that 1,3,8-Triazaspiro[4.5]decan-2-one selectively inhibits the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This selective inhibition can lead to reduced cell proliferation and increased cell death in cancer cells while sparing normal cells.

The pharmacokinetic properties of 1,3,8-Triazaspiro[4.5]decan-2-one have also been extensively studied. Its spirocyclic structure confers favorable solubility and permeability characteristics, making it suitable for oral administration. Moreover, the compound has demonstrated good metabolic stability and low toxicity in preclinical studies, which are essential attributes for drug development.

In terms of clinical applications, 1,3,8-Triazaspiro[4.5]decan-2-one is currently being evaluated in several Phase I and II clinical trials for its efficacy and safety in treating various diseases. Early results from these trials have been promising, with the compound showing significant therapeutic effects without major adverse side effects.

The synthetic accessibility of 1,3,8-Triazaspiro[4.5]decan-2-one is another factor that contributes to its potential as a drug candidate. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. One such method involves the use of transition-metal-catalyzed cyclization reactions to form the spirocyclic core from readily available starting materials.

In conclusion, 1,3,8-Triazaspiro[4.5]decan-2-one (CAS No. 561314-52-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent for neurodegenerative diseases and cancer. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in clinical practice.